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Compound of Interest

Compound Name: 4-methylthiazol-2(3H)-one

Cat. No.: B1267321

Introduction

The rise of antimicrobial resistance necessitates the development of novel therapeutic agents.
Thiazole derivatives have emerged as a promising class of compounds with a broad spectrum
of biological activities, including antimicrobial properties. This document details the application
of a 4-methylthiazole scaffold in the synthesis of new antimicrobial agents, providing
comprehensive experimental protocols, quantitative activity data, and workflow visualizations.
While the direct application of 4-methylthiazol-2(3H)-one is not extensively documented in
readily available literature for this specific purpose, a closely related and synthetically
accessible precursor, 2-amino-4-methylthiazole, serves as a key building block in the
generation of potent antimicrobial compounds. This application note will focus on a well-
documented synthetic route starting from 2-amino-4-methylthiazole to produce novel 4-
methylthiazole-(benz)azole derivatives with significant antibacterial and antifungal activity.

Synthetic Pathway Overview

The synthesis of the target antimicrobial agents involves a multi-step process commencing with
the acylation of 2-amino-4-methylthiazole. The resulting intermediate is then coupled with
various mercapto derivatives to yield the final 4-methylthiazole-(benz)azole compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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